Cas no 16728-51-1 (Propanenitrile,3-(decyloxy)-)

• Product Name: Propanenitrile,3-(decyloxy)-
• CAS No: 16728-51-1
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 168383
• PubChem ID: 85577
• Update Time: 2025-04-19

Propanenitrile,3-(decyloxy)- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-(decyloxy)-
• 3-(Decyloxy)propionitrile
• 3-(decyloxy)propiononitrile
• 3-(decyloxy)propanenitrile
• 3-Decoxypropanenitrile
• Einecs 240-790-6
• Propanenitrile, 3-(decyloxy)-
• VBBZORLTUCTLEO-UHFFFAOYSA-N
• NS00025486
• AKOS024390801
• SCHEMBL2879749
• 16728-51-1
• DTXSID0066113

• Inchi： 1S/C13H25NO/c1-2-3-4-5-6-7-8-9-12-15-13-10-11-14/h2-10,12-13H2,1H3
• InChI Key： VBBZORLTUCTLEO-UHFFFAOYSA-N
• SMILES： O(CCC#N)CCCCCCCCCC

Computed Properties

• Exact Mass: 211.19375
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02